Cas no 1072951-56-4 ((5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid)
1072951-56-4 structure
Product Name:(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid
CAS No:1072951-56-4
MF:C7H5BBrF3O3
MW:284.823012113571
MDL:MFCD11504857
CID:840010
PubChem ID:46736815
Update Time:2025-04-19
(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-BROMO-2-TRIFLUOROMETHOXYPHENYLBORONIC ACID
- (5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid
- [5-bromo-2-(trifluoromethoxy)phenyl]boronic acid
- 5-Bromo-2-(trifluoromethoxy)phenylboronic acid
- 5-BROMO-2-(TRIFLUOROMETHOXY)BENZENEBORONIC ACID
- AKOS015834777
- 1072951-56-4
- (5-Bromo-2-(trifluoromethoxy)phenyl)boronicacid
- PS-9734
- MFCD11504857
- GLPYFDWQKJBUGP-UHFFFAOYSA-N
- CS-0038981
- DTXSID50673889
-
- MDL: MFCD11504857
- Inchi: 1S/C7H5BBrF3O3/c9-4-1-2-6(15-7(10,11)12)5(3-4)8(13)14/h1-3,13-14H
- InChI Key: GLPYFDWQKJBUGP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(B(O)O)C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 283.94700
- Monoisotopic Mass: 283.94672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.088 g/l) (25 º C),
- PSA: 49.69000
- LogP: 1.02750
(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB271191-1 g |
5-Bromo-2-trifluoromethoxyphenylboronic acid, 96%; . |
1072951-56-4 | 96% | 1g |
€143.80 | 2023-04-26 | |
| abcr | AB271191-5 g |
5-Bromo-2-trifluoromethoxyphenylboronic acid, 96%; . |
1072951-56-4 | 96% | 5g |
€383.90 | 2023-04-26 | |
| abcr | AB271191-10 g |
5-Bromo-2-trifluoromethoxyphenylboronic acid, 96%; . |
1072951-56-4 | 96% | 10g |
€619.20 | 2023-04-26 | |
| abcr | AB271191-25 g |
5-Bromo-2-trifluoromethoxyphenylboronic acid, 96%; . |
1072951-56-4 | 96% | 25g |
€1167.80 | 2023-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B886636-1g |
5-BROMO-2-TRIFLUOROMETHOXYPHENYLBORONIC ACID |
1072951-56-4 | 98% | 1g |
¥496.80 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B886636-5g |
5-BROMO-2-TRIFLUOROMETHOXYPHENYLBORONIC ACID |
1072951-56-4 | 98% | 5g |
¥1,059.30 | 2022-09-02 | |
| Apollo Scientific | PC49296-1g |
5-Bromo-2-(trifluoromethoxy)benzeneboronic acid |
1072951-56-4 | 1g |
£23.00 | 2025-02-21 | ||
| Apollo Scientific | PC49296-5g |
5-Bromo-2-(trifluoromethoxy)benzeneboronic acid |
1072951-56-4 | 5g |
£96.00 | 2025-02-21 | ||
| Apollo Scientific | PC49296-25g |
5-Bromo-2-(trifluoromethoxy)benzeneboronic acid |
1072951-56-4 | 25g |
£288.00 | 2025-02-21 | ||
| Chemenu | CM136182-5g |
5-Bromo-2-(trifluoromethoxy)phenylboronic acid |
1072951-56-4 | 95% | 5g |
$126 | 2023-01-13 |
(5-Bromo-2-(trifluoromethoxy)phenyl)boronic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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